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Compound of Interest

Compound Name: DBCO-PEG24-acid

Cat. No.: B15141583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Dibenzocyclooctyne-Poly(ethylene glycol)24-

acid (DBCO-PEG24-acid), a versatile heterobifunctional linker, and its applications in the field

of chemical biology. This document details its core properties, applications in bioconjugation,

and provides experimental protocols and workflows for its use in areas such as antibody-drug

conjugate (ADC) development, cell labeling, and proteomics.

Introduction to DBCO-PEG24-acid
DBCO-PEG24-acid is a key reagent in copper-free click chemistry, a bioorthogonal reaction

that has revolutionized the way biomolecules are modified and studied. It features three key

components:

Dibenzocyclooctyne (DBCO): A strained alkyne that reacts specifically and efficiently with

azide-functionalized molecules without the need for a cytotoxic copper catalyst. This reaction

is known as Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).

Polyethylene Glycol (PEG)24: A 24-unit polyethylene glycol spacer. The hydrophilic nature of

the PEG chain enhances the solubility of the molecule in aqueous buffers and reduces non-

specific binding of conjugates. The length of the PEG linker can also influence the

pharmacokinetic properties of the final conjugate, such as extending its plasma half-life.[1][2]
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Carboxylic Acid (-COOH): A terminal functional group that allows for covalent attachment to

primary amines on biomolecules, such as proteins, peptides, or antibodies, through the

formation of a stable amide bond. This reaction is typically mediated by carbodiimide

chemistry, such as using EDC and NHS.

Physicochemical and Reactivity Data
The unique properties of DBCO-PEG24-acid make it a powerful tool for creating stable and

well-defined bioconjugates. Below is a summary of its key characteristics and reactivity data.

Property Value/Description Source(s)

Molecular Formula C70H116N2O28 [3]

Purity Typically >95% [4]

Appearance Off-white to light yellow oil

Solubility

Soluble in DMSO, DMF, and

aqueous buffers with

optimization

[5]

DBCO-Azide Reaction
Strain-Promoted Alkyne-Azide

Cycloaddition (SPAAC)
[6]

Reaction Conditions
Aqueous buffers, physiological

pH and temperature
[7]

Reaction Speed
Fast, typically complete within

1-4 hours at room temperature
[8]

Second-Order Rate Constant

(DBCO with benzyl azide)
~0.1 M⁻¹s⁻¹ [9]

Carboxylic Acid Reactivity
Forms stable amide bonds with

primary amines
[3]

Activation Method
Commonly activated with EDC

and NHS or sulfo-NHS
[10]
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The versatility of DBCO-PEG24-acid has led to its widespread adoption in various chemical

biology applications.

Antibody-Drug Conjugate (ADC) Development
DBCO-PEG24-acid is an important linker for the construction of ADCs, which are targeted

therapeutics that deliver potent cytotoxic drugs to cancer cells. The PEG24 linker can improve

the pharmacokinetic profile of the ADC, leading to a longer half-life and better tumor

suppression.[1]

Workflow for ADC Synthesis using DBCO-PEG24-acid:
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Workflow for Antibody-Drug Conjugate (ADC) Synthesis.

Cell Labeling and Tracking
DBCO-PEG24-acid can be used to label the surface of living cells for imaging and tracking

studies. This is often achieved through metabolic labeling, where cells are cultured with an

azide-modified sugar that is incorporated into cell surface glycans. The azide groups can then

be specifically targeted with a DBCO-functionalized probe.

Workflow for Metabolic Cell Labeling and Detection:

Azide-modified Sugar
(e.g., Ac4ManNAz) Cell Culture

Metabolic
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SPAAC Reaction

Fluorescently Labeled Cell

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15141583?utm_src=pdf-body
https://www.benchchem.com/product/b15141583?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/39832173/
https://www.benchchem.com/product/b15141583?utm_src=pdf-body
https://www.benchchem.com/product/b15141583?utm_src=pdf-body-img
https://www.benchchem.com/product/b15141583?utm_src=pdf-body
https://www.benchchem.com/product/b15141583?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Metabolic Cell Labeling and Detection.

Chemical Proteomics
In chemical proteomics, DBCO-PEG24-acid can be used to enrich and identify proteins that

have been metabolically labeled with an azide-containing amino acid analog. This allows for

the study of protein synthesis, post-translational modifications, and protein-protein interactions.

[11]

Workflow for Proteomic Analysis using Bioorthogonal Labeling:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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